Cas no 307534-10-7 ((2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile)
(2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile
- AKOS000539924
- MFCD02332582
- 307534-10-7
- SR-01000458859
- F0327-0173
- SR-01000458859-1
- (E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-benzo[d]imidazol-2-yl)acrylonitrile
- (E)-3-(4-ethoxyphenyl)-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile
-
- Inchi: 1S/C19H17N3O/c1-3-23-16-10-8-14(9-11-16)12-15(13-20)19-21-17-6-4-5-7-18(17)22(19)2/h4-12H,3H2,1-2H3/b15-12+
- InChI Key: KTMYATRAIQXCOD-NTCAYCPXSA-N
- SMILES: O(CC)C1C=CC(=CC=1)/C=C(\C#N)/C1=NC2C=CC=CC=2N1C
Computed Properties
- Exact Mass: 303.137162174g/mol
- Monoisotopic Mass: 303.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 50.8Ų
(2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0327-0173-2μmol |
(2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile |
307534-10-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0327-0173-5μmol |
(2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile |
307534-10-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0327-0173-10μmol |
(2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile |
307534-10-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0327-0173-20μmol |
(2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile |
307534-10-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0327-0173-1mg |
(2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile |
307534-10-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0327-0173-2mg |
(2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile |
307534-10-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0327-0173-3mg |
(2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile |
307534-10-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0327-0173-4mg |
(2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile |
307534-10-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0327-0173-5mg |
(2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile |
307534-10-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0327-0173-10mg |
(2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile |
307534-10-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on (2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile
(2E)-3-(4-Ethoxyphenyl)-2-(1-Methyl-1H-1,3-Benzodiazol-2-Yl)Prop-2-Enenitrile: A Comprehensive Overview
The compound with CAS No 307534-10-7, commonly referred to as (2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in drug design and its ability to serve as a precursor for more complex molecular architectures.
Structural Analysis and Synthesis
The molecular structure of (2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile is characterized by a conjugated system that includes a benzene ring, a benzodiazole moiety, and an ethoxy group. The presence of these functional groups contributes to its stability and reactivity. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have recently explored more efficient synthetic pathways using catalytic methods, which have significantly improved the yield and purity of the final product.
Applications in Pharmaceutical Research
One of the most promising applications of this compound lies in the field of pharmacology. Studies have shown that (2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile exhibits potential as a lead compound for drug development. Its ability to interact with specific biological targets makes it a valuable tool in the design of new therapeutic agents. Recent research has focused on its role in inhibiting certain enzymes and its potential use in treating conditions such as cancer and neurodegenerative diseases.
Material Science and Chemical Engineering
Beyond pharmacology, this compound has also found applications in material science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers and its potential for use in nanotechnology. These studies have demonstrated that (2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-y l)prop - 8 - enenitrile can serve as a building block for creating functional materials with tailored properties.
Safety and Handling Considerations
While this compound holds great promise for various applications, it is essential to handle it with care due to its chemical reactivity. Proper safety protocols should be followed during synthesis and handling to minimize risks associated with exposure. Recent studies have also examined the environmental impact of this compound, with efforts being made to develop sustainable synthesis methods that reduce waste and energy consumption.
Future Directions and Research Opportunities
The future of (2E)-3-(4 - ethoxyphenyl ) - 9 - 8 - enenitrile lies in further exploration of its properties and applications. Ongoing research aims to uncover new functionalities by modifying its structure or combining it with other molecules. Collaborative efforts between chemists, biologists, and engineers are expected to drive innovation in this field, leading to breakthroughs that could revolutionize industries ranging from healthcare to electronics.
307534-10-7 ((2E)-3-(4-ethoxyphenyl)-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)